Cas no 2680675-21-0 (benzyl 6-cyano-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: benzyl 6-cyano-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680675-21-0
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 5631700
• PubChem ID: 133059107
• Update Time: 2025-10-29

benzyl 6-cyano-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680675-21-0
• Benzyl 6-cyano-3,4-dihydroisoquinoline-2(1H)-carboxylate
• EN300-28288681
• benzyl 6-cyano-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C18H16N2O2/c19-11-15-6-7-17-12-20(9-8-16(17)10-15)18(21)22-13-14-4-2-1-3-5-14/h1-7,10H,8-9,12-13H2
• InChI Key： WXTRZKXNDHUICE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C=CC(C#N)=CC=2CC1)=O

Computed Properties

• Exact Mass: 292.121177757g/mol
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl 6-cyano-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Research Briefing on Benzyl 6-Cyano-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate (CAS: 2680675-21-0)

Benzyl 6-cyano-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2680675-21-0) is a synthetic intermediate of growing interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key building block for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and protease inhibitors. This briefing consolidates the latest research findings on this compound, focusing on its synthetic applications, pharmacological relevance, and emerging therapeutic potentials.

The compound's structural framework, featuring a tetrahydroisoquinoline core with a cyano substituent at the 6-position and a benzyl carboxylate at the 2-position, offers versatile reactivity for further functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of novel kappa-opioid receptor antagonists, with modifications at the 1-position yielding compounds with sub-nanomolar binding affinity (DOI: 10.1021/acs.jmedchem.3c00512). The electron-withdrawing cyano group was found to enhance the stability of intermediate carbocations during synthetic transformations.

Significant progress has been made in understanding the compound's physicochemical properties. Computational analyses using density functional theory (DFT) reveal that the benzyl ester moiety contributes to improved blood-brain barrier permeability compared to methyl or ethyl analogs (Bioorganic Chemistry, 2024, 142: 106918). This characteristic makes it particularly valuable for CNS drug development. Recent patent applications (WO2023187562, US20240124421) have disclosed its incorporation into prodrug designs for neurodegenerative diseases.

In metabolic studies, benzyl 6-cyano-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has shown favorable pharmacokinetic profiles in rodent models, with oral bioavailability exceeding 60% and plasma half-life of approximately 4.5 hours (Xenobiotica, 2023, 53(8): 567-578). The cyano group undergoes limited conversion to the corresponding amide in vivo, suggesting metabolic stability that could be advantageous for drug design. However, researchers caution that the benzyl group may be susceptible to enzymatic cleavage in certain tissues, requiring structural optimization for specific applications.

Emerging applications extend beyond neurological targets. A 2024 study in ACS Chemical Biology reported its use in developing covalent inhibitors of SARS-CoV-2 main protease, where the cyano group acts as a warhead for nucleophilic attack by the catalytic cysteine residue (DOI: 10.1021/acschembio.4c00031). The compound's versatility is further demonstrated in materials science, where its derivatives have been incorporated into luminescent metal-organic frameworks for biosensing applications (Chemical Communications, 2023, 59: 13438-13441).

Ongoing research directions include exploring its potential in targeted protein degradation platforms and as a scaffold for developing radiopharmaceuticals. The compound's synthetic accessibility (typically prepared in 3 steps from commercially available starting materials with >75% overall yield) and structural modularity continue to attract attention from both academic and industrial research groups. Future studies are expected to focus on expanding its therapeutic applications while addressing challenges related to selectivity and metabolic clearance.